Cas no 61212-66-6 (Benzoic acid, 4-[[4-(diethylamino)phenyl]azo]-)
61212-66-6 structure
Product Name:Benzoic acid, 4-[[4-(diethylamino)phenyl]azo]-
CAS No:61212-66-6
MF:C17H19N3O2
MW:297.351663827896
CID:488118
PubChem ID:15508436
Update Time:2025-04-19
Benzoic acid, 4-[[4-(diethylamino)phenyl]azo]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[[4-(diethylamino)phenyl]azo]-
- 4-[[4-(diethylamino)phenyl]diazenyl]benzoic acid
- 4-[2-[4-(diethyl-amino)phenyl]diazenyl]-benzoic acid
- 4-{(E)-[4-(Diethylamino)phenyl]diazenyl}benzoic acid
- SCHEMBL18243834
- SCHEMBL7520127
- 61212-66-6
- DTXSID50573471
-
- Inchi: 1S/C17H19N3O2/c1-3-20(4-2)16-11-9-15(10-12-16)19-18-14-7-5-13(6-8-14)17(21)22/h5-12H,3-4H2,1-2H3,(H,21,22)/b19-18+
- InChI Key: PBZJMBFTLXQQPG-VHEBQXMUSA-N
- SMILES: OC(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(CC)CC)=O
Computed Properties
- Exact Mass: 297.14787
- Monoisotopic Mass: 297.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 65.3Ų
Experimental Properties
- PSA: 65.26
Benzoic acid, 4-[[4-(diethylamino)phenyl]azo]- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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